Cas no 2228980-27-4 (2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol
• CAS No: 2228980-27-4
• MF: C₈H₉Cl₂NO₂
• MW: 222.068560361862
• CID: 6100315
• PubChem ID: 165691936
• Update Time: 2025-06-13

2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol
• EN300-1986042
• 2228980-27-4

• Inchi： 1S/C8H9Cl2NO2/c1-13-8-7(6(12)4-9)5(10)2-3-11-8/h2-3,6,12H,4H2,1H3
• InChI Key： GFLWMCOLYJTJDL-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C=CN=C1OC)Cl)O

Computed Properties

• Exact Mass: 221.0010339g/mol
• Monoisotopic Mass: 221.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol

Introduction to 2-Chloro-1-(4-Chloro-2-Methoxypyridin-3-yl)ethan-1-ol (CAS No. 2228980-27-4)

2-Chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol (CAS No. 2228980-27-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorinated pyridine ring and a methoxy group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol is particularly interesting due to its potential applications in the development of novel therapeutic agents. The presence of the chlorinated pyridine ring and the methoxy substituent imparts specific pharmacological properties that can be exploited in drug design. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting various diseases, including cancer and neurological disorders.

In the context of medicinal chemistry, 2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol has been investigated for its ability to modulate specific biological pathways. For instance, research has shown that this compound can interact with key enzymes and receptors involved in cellular signaling, thereby influencing processes such as cell proliferation, apoptosis, and inflammation. These findings have significant implications for the development of targeted therapies that can address unmet medical needs.

The synthesis of 2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the pyridine ring, introduction of the chloro and methoxy groups, and subsequent functionalization to achieve the desired structure. Advanced synthetic techniques and catalysts have been employed to optimize these processes, leading to improved yields and purity levels.

In addition to its potential as a drug candidate, 2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol has also been explored as a tool compound in biochemical assays. Its unique structural features make it suitable for use in high-throughput screening (HTS) campaigns aimed at identifying new drug leads. By serving as a reference compound or control in these assays, it helps researchers validate their screening protocols and identify promising hits for further optimization.

The physicochemical properties of 2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol, such as solubility, stability, and logP values, have been extensively studied to understand its behavior in biological systems. These properties are crucial for optimizing its formulation and delivery methods, ensuring that it reaches its intended target with minimal side effects. Recent advancements in computational chemistry have also contributed to a deeper understanding of its molecular interactions and binding affinities.

Clinical trials involving compounds derived from 2-chloro-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results have been promising, with several compounds showing favorable pharmacokinetic profiles and therapeutic effects. These findings underscore the potential of this compound as a valuable starting point for drug discovery efforts.

In conclusion, 2-chloro-1-(4-chloro-2-methoxypyridin-3-y l)ethan - 1 - ol (CAS No. 2 2 8 9 8 0 - 27 - 4) represents an important molecule in the realm of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical settings.